Cas no 479676-22-7 (2-Ethyl-6-fluorobenzoic acid)

2-Ethyl-6-fluorobenzoic acid structure
2-Ethyl-6-fluorobenzoic acid structure
Product Name:2-Ethyl-6-fluorobenzoic acid
CAS No:479676-22-7
MF:C9H9FO2
MW:168.164966344833
CID:1029032
PubChem ID:45480382
Update Time:2025-04-20

2-Ethyl-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-6-fluorobenzoic acid
    • DTXSID30670336
    • A7320
    • EN300-171993
    • SCHEMBL10398579
    • CS-0312147
    • Z1255452969
    • 479676-22-7
    • 2-Ethyl-6-fluorobenzoicacid
    • Inchi： 1S/C9H9FO2/c1-2-6-4-3-5-7(10)8(6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key： MFXILNDORCQUKP-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1C(=O)O)CC

Computed Properties

  • Exact Mass: 168.05865769g/mol
  • Monoisotopic Mass: 168.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

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2-Ethyl-6-fluorobenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:479676-22-7)2-Ethyl-6-fluorobenzoic acid
Order Number:A7320
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):323.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:479676-22-7)2-Ethyl-6-fluorobenzoic acid
A7320
Purity:99%
Quantity:1g
Price ($):323.0
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